L-beta-Phenyllactoyl-tyr-OH
L-beta-Phenyllactoyl-tyr-OH
Brand Name:
Vulcanchem
CAS No.:
201336-54-1
VCID:
VC21541154
InChI:
InChI=1S/C18H19NO5/c20-14-8-6-13(7-9-14)10-15(18(23)24)19-17(22)16(21)11-12-4-2-1-3-5-12/h1-9,15-16,20-21H,10-11H2,(H,19,22)(H,23,24)/t15-,16-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O)O
Molecular Formula:
C18H19NO5
Molecular Weight:
329.3 g/mol
L-beta-Phenyllactoyl-tyr-OH
CAS No.: 201336-54-1
VCID: VC21541154
Molecular Formula: C18H19NO5
Molecular Weight: 329.3 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 201336-54-1 |
|---|---|
| Product Name | L-beta-Phenyllactoyl-tyr-OH |
| Molecular Formula | C18H19NO5 |
| Molecular Weight | 329.3 g/mol |
| IUPAC Name | (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-2-hydroxy-3-phenylpropanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C18H19NO5/c20-14-8-6-13(7-9-14)10-15(18(23)24)19-17(22)16(21)11-12-4-2-1-3-5-12/h1-9,15-16,20-21H,10-11H2,(H,19,22)(H,23,24)/t15-,16-/m0/s1 |
| Standard InChIKey | AJVFRMRGYXQCPD-HOTGVXAUSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)O)O |
| SMILES | C1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O)O |
| Synonyms | L-BETA-PHENYLLACTOYL-TYR-OH;ZINC2561150;201336-54-1 |
| PubChem Compound | 7020217 |
| Last Modified | Jul 19 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume